Cas no 105829-50-3 (1,2-Ethanediamine, N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]-)

• Product Name: 1,2-Ethanediamine, N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]-
• CAS No: 105829-50-3
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 1161336
• PubChem ID: 14009898
• Update Time: 2025-04-20

1,2-Ethanediamine, N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]-
• DTXSID601201356
• SCHEMBL335165
• 105829-50-3
• AKOS011066184
• RCTKPYZUMWNCQU-UHFFFAOYSA-N
• N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]ethane-1,2-diamine
• N1-[1-(1-Methyl-1H-pyrazol-4-yl)ethyl]-1,2-ethanediamine

• Inchi： 1S/C8H16N4/c1-7(10-4-3-9)8-5-11-12(2)6-8/h5-7,10H,3-4,9H2,1-2H3
• InChI Key： RCTKPYZUMWNCQU-UHFFFAOYSA-N
• SMILES： N(CCN)C(C)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.9Ų